1-Cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 1-cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione
• InChI: InChI=1S/C12H14O3/c1-7(11(13)9-3-4-9)12(14)10-5-6-15-8(10)2/h5-7,9H,3-4H2,1-2H3
• InChI Key: DLEGUEQJWOHDSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)C(C)C(=O)C2CC2

Description

1-Cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione is an organic compound with the molecular formula C12H14O3 and a molecular weight of 206.24 g/mol . This compound features a cyclopropyl group, a methyl group, and a furan ring, making it a unique structure in organic chemistry.

Preparation Methods

The synthesis of 1-Cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione involves multiple stepsThe reaction conditions typically involve the use of strong bases and catalysts to facilitate the formation of the cyclopropyl and furan rings .

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include continuous flow reactors and advanced purification techniques to isolate the desired product .

Chemical Reactions Analysis

1-Cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into alcohols or alkanes.

Substitution: Nucleophilic substitution reactions can occur at the cyclopropyl or furan rings, leading to the formation of various substituted derivatives.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

1-Cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in studying enzyme mechanisms and protein-ligand interactions.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate, particularly in the synthesis of drugs targeting specific pathways.

Industry: It is used in the development of new materials and as a precursor in the synthesis of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 1-Cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione involves its interaction with molecular targets such as enzymes and receptors. The compound’s cyclopropyl and furan rings allow it to fit into specific binding sites, modulating the activity of these targets. This interaction can lead to changes in cellular pathways and biological responses .

Comparison with Similar Compounds

1-Cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione can be compared with similar compounds such as:

Cyclopropyl derivatives: These compounds share the cyclopropyl group but differ in other substituents, affecting their reactivity and applications.

Furan derivatives: Compounds with furan rings exhibit similar aromatic properties but vary in their substituents and overall structure.

Ketones: The presence of the ketone group in this compound makes it comparable to other ketones in terms of reactivity and chemical behavior.

The uniqueness of this compound lies in its combination of cyclopropyl, methyl, and furan groups, which confer distinct chemical and biological properties .